Cas no 1806424-41-8 (5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid)

• Product Name: 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid
• CAS No: 1806424-41-8
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4817925
• Update Time: 2025-11-02

5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H6ClNO3/c10-4-5-1-2-7-6(3-5)11-8(14-7)9(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： JPPKMPYOIBDOTF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)N=C(C(=O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2
• Topological Polar Surface Area: 63.3

Additional information on 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid

5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid: A Versatile Building Block in Modern Organic Synthesis

5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid (CAS: 1806424-41-8) has emerged as a crucial intermediate in pharmaceutical and materials science research. This heterocyclic compound, featuring both a chloromethyl group and a carboxylic acid functionality, offers unique reactivity patterns that make it valuable for constructing complex molecular architectures. Researchers are particularly interested in its potential for creating bioactive benzo[d]oxazole derivatives, which have shown promise in various therapeutic areas.

The growing demand for heterocyclic building blocks like 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid reflects current trends in drug discovery. Pharmaceutical companies are actively searching for novel small molecule scaffolds to address challenging biological targets. This compound's benzo[d]oxazole core appears in several FDA-approved drugs, making it particularly attractive for medicinal chemistry applications. Recent literature highlights its use in developing kinase inhibitors and GPCR modulators, two of the most sought-after drug classes today.

From a synthetic chemistry perspective, the chloromethyl group at the 5-position offers excellent opportunities for further functionalization. Chemists can perform nucleophilic substitutions to introduce various amines, thiols, or other nucleophiles, while the carboxylic acid moiety enables amide bond formation or esterification. This dual functionality makes CAS 1806424-41-8 particularly valuable for parallel synthesis and combinatorial chemistry approaches that dominate modern drug discovery workflows.

Material scientists have also explored applications of 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid derivatives in organic electronics. The benzo[d]oxazole scaffold contributes to electron transport properties, while the substituents can be tuned to modify solubility and film-forming characteristics. Recent patents describe its incorporation into OLED materials and organic semiconductors, addressing the growing demand for more efficient display technologies and flexible electronics.

The stability and handling characteristics of 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid make it practical for industrial-scale applications. Unlike many reactive intermediates, this compound demonstrates good shelf stability when stored properly, an important consideration for process chemistry. Current Good Manufacturing Practice (cGMP) compliant routes to this building block are being developed to meet the pharmaceutical industry's need for high-quality intermediates.

Environmental considerations in chemical synthesis have driven interest in greener approaches to compounds like CAS 1806424-41-8. Researchers are investigating catalytic methods for its preparation that reduce heavy metal usage and improve atom economy. The compound's potential for creating biodegradable materials also aligns with sustainability initiatives in the chemical industry, making it relevant to current discussions about green chemistry principles.

Analytical characterization of 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid presents some interesting challenges that highlight modern analytical techniques. The compound's UV absorbance makes it suitable for HPLC analysis with photodiode array detection, while its mass spectral fragmentation pattern has been well-characterized for LC-MS applications. These properties facilitate quality control in production settings and support its use in regulated industries.

The intellectual property landscape surrounding benzo[d]oxazole derivatives continues to expand, with 1806424-41-8 appearing in numerous patent applications. Companies are actively protecting synthetic routes, crystalline forms, and specific derivatives, indicating the commercial importance of this chemical scaffold. This patent activity suggests growing investment in applications ranging from pharmaceuticals to advanced materials.

Academic interest in 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid has increased steadily, with publication rates rising over the past five years. Research groups worldwide are exploring its use in metal-organic frameworks (MOFs), polymer chemistry, and as a ligand in catalytic systems. The compound's versatility ensures its relevance across multiple disciplines, from traditional organic synthesis to cutting-edge nanotechnology applications.

Supply chain considerations for CAS 1806424-41-8 reflect broader trends in fine chemicals procurement. Manufacturers are developing more robust synthetic routes to ensure consistent supply, while quality standards continue to rise in response to pharmaceutical industry demands. The compound's commercial availability from multiple suppliers indicates its established position in the research chemicals market.

Future directions for 5-(Chloromethyl)benzo[d]oxazole-2-carboxylic acid research likely include expanded applications in bioconjugation chemistry and targeted drug delivery systems. The reactive chloromethyl group offers potential for creating antibody-drug conjugates (ADCs), while the carboxylic acid can be used to attach targeting moieties. These applications position the compound at the forefront of precision medicine development, one of the most exciting areas in contemporary biomedical research.